Cas no 1396762-26-7 (3-Pyridazinamine, 4-bromo-6-chloro-N-methyl-)

• Product Name: 3-Pyridazinamine, 4-bromo-6-chloro-N-methyl-
• CAS No: 1396762-26-7
• MF: C₅H₅BrClN₃
• MW: 222.470298528671
• CID: 6404529
• PubChem ID: 119005578
• Update Time: 2025-10-19

3-Pyridazinamine, 4-bromo-6-chloro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine, 4-bromo-6-chloro-N-methyl-
• 4-Bromo-6-chloro-N-methylpyridazin-3-amine
• 1396762-26-7
• SCHEMBL18081063
• EN300-7202554
• G73768

• Inchi： 1S/C5H5BrClN3/c1-8-5-3(6)2-4(7)9-10-5/h2H,1H3,(H,8,10)
• InChI Key： DDRIRBNMXHXSAX-UHFFFAOYSA-N
• SMILES： C1(NC)=NN=C(Cl)C=C1Br

Computed Properties

• Exact Mass: 220.93554g/mol
• Monoisotopic Mass: 220.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.801±0.06 g/cm3(Predicted)
• Boiling Point: 403.0±45.0 °C(Predicted)
• pka: 2.22±0.10(Predicted)

Additional information on 3-Pyridazinamine, 4-bromo-6-chloro-N-methyl-

Recent Advances in the Study of 3-Pyridazinamine, 4-bromo-6-chloro-N-methyl- (CAS: 1396762-26-7)

The compound 3-Pyridazinamine, 4-bromo-6-chloro-N-methyl- (CAS: 1396762-26-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of 3-Pyridazinamine derivatives, with particular emphasis on improving their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the introduction of the 4-bromo-6-chloro-N-methyl- substituents significantly enhances the compound's binding affinity to specific kinase targets, making it a promising candidate for the treatment of certain cancers.

In addition to its kinase inhibitory activity, 3-Pyridazinamine, 4-bromo-6-chloro-N-methyl- has also been investigated for its potential role in modulating inflammatory pathways. A preclinical study conducted by researchers at a leading pharmaceutical company revealed that this compound exhibits potent anti-inflammatory effects in animal models of rheumatoid arthritis, suggesting its potential as a novel therapeutic agent for autoimmune diseases.

Further mechanistic studies have elucidated the compound's mode of action at the molecular level. Using X-ray crystallography and molecular docking simulations, researchers have identified key interactions between 3-Pyridazinamine, 4-bromo-6-chloro-N-methyl- and its target proteins, providing valuable insights for the design of more potent and selective derivatives.

Despite these promising findings, challenges remain in the development of 3-Pyridazinamine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring various formulation strategies and structural modifications to overcome these limitations.

In conclusion, 3-Pyridazinamine, 4-bromo-6-chloro-N-methyl- (CAS: 1396762-26-7) represents a valuable scaffold for drug discovery with multiple potential therapeutic applications. Continued research efforts in this area are expected to yield important breakthroughs in the treatment of various diseases, particularly in oncology and inflammation-related disorders.